Cas no 2679859-03-9 ((2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid)

• Product Name: (2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid
• CAS No: 2679859-03-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6028155
• PubChem ID: 165941071
• Update Time: 2025-06-08

(2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679859-03-9
• EN300-28285122
• (2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid

• Inchi： 1S/C15H19NO4/c1-4-9-20-15(19)16(3)13(14(17)18)10-12-7-5-11(2)6-8-12/h4-8,13H,1,9-10H2,2-3H3,(H,17,18)/t13-/m0/s1
• InChI Key： GUUZFESFPILCTG-ZDUSSCGKSA-N
• SMILES： OC([C@H](CC1C=CC(C)=CC=1)N(C(=O)OCC=C)C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid

Recent Advances in the Study of (2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid (CAS: 2679859-03-9)

The compound (2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid (CAS: 2679859-03-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, synthetic pathways, and mechanistic insights. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of (2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. These efforts have not only enhanced the scalability of production but also provided deeper insights into the stereochemical control of the molecule, which is critical for its biological activity.

In the realm of medicinal chemistry, this compound has shown promising activity as a modulator of specific biological targets. Preliminary in vitro studies indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, one study demonstrated its efficacy in reducing the production of pro-inflammatory cytokines in macrophage cell lines, suggesting its applicability in treating inflammatory diseases. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

Another area of interest is the application of (2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid in drug delivery systems. Its structural versatility allows for conjugation with various drug molecules, enhancing their solubility and bioavailability. Recent research has explored its use in polymer-based drug carriers, where it serves as a linker or a functional group to improve targeting efficiency and reduce off-target effects.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation compatibility need to be addressed through rigorous preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of (2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid.

In conclusion, the ongoing research on (2S)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid (CAS: 2679859-03-9) highlights its multifaceted role in chemical biology and drug development. The compound's unique properties and versatile applications make it a valuable candidate for further investigation. Future studies should focus on refining its synthesis, understanding its biological mechanisms, and exploring its clinical potential to pave the way for innovative therapeutic solutions.